Ethyl Heptanoate(Heptanoic Acid Ethyl Ester)
Ethyl Heptanoate(Heptanoic Acid Ethyl Ester)
Ethyl heptanoate is the fatty acid ethyl ester of heptanoic acid. It has a role as a metabolite. It derives from a heptanoic acid.
Oenanthic ether, also known as ethyl enanthate or grape oil, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, oenanthic ether is considered to be a fatty ester lipid molecule. Oenanthic ether exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Oenanthic ether has been detected in multiple biofluids, such as feces and urine. Within the cell, oenanthic ether is primarily located in the membrane (predicted from logP) and cytoplasm. Oenanthic ether exists in all eukaryotes, ranging from yeast to humans. Oenanthic ether can be biosynthesized from heptanoic acid. Oenanthic ether is a cognac, fruity, and melon tasting compound that can be found in a number of food items such as pulses, cereals and cereal products, milk and milk products, and fishes. This makes oenanthic ether a potential biomarker for the consumption of these food products.
Oenanthic ether, also known as ethyl enanthate or grape oil, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, oenanthic ether is considered to be a fatty ester lipid molecule. Oenanthic ether exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Oenanthic ether has been detected in multiple biofluids, such as feces and urine. Within the cell, oenanthic ether is primarily located in the membrane (predicted from logP) and cytoplasm. Oenanthic ether exists in all eukaryotes, ranging from yeast to humans. Oenanthic ether can be biosynthesized from heptanoic acid. Oenanthic ether is a cognac, fruity, and melon tasting compound that can be found in a number of food items such as pulses, cereals and cereal products, milk and milk products, and fishes. This makes oenanthic ether a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
106-30-9
VCID:
VC0153104
InChI:
InChI=1S/C9H18O2/c1-3-5-6-7-8-9(10)11-4-2/h3-8H2,1-2H3
SMILES:
CCCCCCC(=O)OCC
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
Ethyl Heptanoate(Heptanoic Acid Ethyl Ester)
CAS No.: 106-30-9
Reference Standards
VCID: VC0153104
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
| CAS No. | 106-30-9 |
|---|---|
| Product Name | Ethyl Heptanoate(Heptanoic Acid Ethyl Ester) |
| Molecular Formula | C9H18O2 |
| Molecular Weight | 158.24 g/mol |
| IUPAC Name | ethyl heptanoate |
| Standard InChI | InChI=1S/C9H18O2/c1-3-5-6-7-8-9(10)11-4-2/h3-8H2,1-2H3 |
| Standard InChIKey | TVQGDYNRXLTQAP-UHFFFAOYSA-N |
| SMILES | CCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCC(=O)OCC |
| Boiling Point | 187.0 °C |
| Density | 0.867-0.872 |
| Melting Point | -66.1 °C Fp -66.1 ° -66.1°C |
| Physical Description | Liquid Colourless liquid with a wine, brandy-like odou |
| Description | Ethyl heptanoate is the fatty acid ethyl ester of heptanoic acid. It has a role as a metabolite. It derives from a heptanoic acid. Oenanthic ether, also known as ethyl enanthate or grape oil, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, oenanthic ether is considered to be a fatty ester lipid molecule. Oenanthic ether exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Oenanthic ether has been detected in multiple biofluids, such as feces and urine. Within the cell, oenanthic ether is primarily located in the membrane (predicted from logP) and cytoplasm. Oenanthic ether exists in all eukaryotes, ranging from yeast to humans. Oenanthic ether can be biosynthesized from heptanoic acid. Oenanthic ether is a cognac, fruity, and melon tasting compound that can be found in a number of food items such as pulses, cereals and cereal products, milk and milk products, and fishes. This makes oenanthic ether a potential biomarker for the consumption of these food products. |
| Solubility | 0.00 M 0.29 mg/mL at 25 °C 0.29 mg/mL Slightly soluble in most fixed oils and in propylene glycol, insoluble in water and glycerol 1ml in 3ml 70% ethanol (in ethanol) |
| Synonyms | Enanthic Acid Ethyl Ester; Cognac Oil; Enanthylic Ether; Ethyl Enanthate; Ethyl Heptanoate; Ethyl Heptylate; Ethyl n-Heptanoate; Ethyl Oenanthate; Ethyl Oenanthylate; NSC 8891; Oenanthic Ether |
| Vapor Pressure | 0.68 mmHg |
| PubChem Compound | 7797 |
| Last Modified | Nov 11 2021 |
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